Cas no 2228188-25-6 (methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228188-25-6
• MF: C₉H₁₄FN₃O₂
• MW: 215.224765300751
• CID: 6378933
• PubChem ID: 165613144
• Update Time: 2025-10-25

methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2228188-25-6
• EN300-1740338

• Inchi： 1S/C9H14FN3O2/c1-13-8(7(10)3-4-11)6(5-12-13)9(14)15-2/h5,7H,3-4,11H2,1-2H3
• InChI Key： AOWSPNADTCVCRV-UHFFFAOYSA-N
• SMILES： FC(CCN)C1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 215.10700486g/mol
• Monoisotopic Mass: 215.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228188-25-6)

Methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228188-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivative family, known for its versatile applications in drug discovery and material science. With its unique structural features, including a fluoropropyl moiety and a methyl carboxylate group, it serves as a valuable intermediate in synthesizing bioactive molecules.

The molecular formula of this compound is C₁₀H₁₆FN₃O₂, and its molecular weight is approximately 229.25 g/mol. The presence of both amino and fluoro functional groups enhances its reactivity, making it a preferred choice for researchers exploring novel therapeutic agents. Recent studies highlight its potential in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine and personalized therapies.

One of the key advantages of methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate is its compatibility with modern synthetic techniques, such as click chemistry and microwave-assisted synthesis. These methods improve yield and reduce reaction times, addressing the industry's need for efficient and sustainable processes. Additionally, its stability under various pH conditions makes it suitable for formulation development, a critical factor in pharmaceutical manufacturing.

In the agrochemical sector, this compound has shown promise as a precursor for developing next-generation pesticides and herbicides. Its structural flexibility allows for modifications that enhance target specificity while minimizing environmental impact. As sustainability becomes a focal point in agriculture, researchers are increasingly exploring eco-friendly alternatives, and CAS No. 2228188-25-6 fits well into this paradigm.

The global market for pyrazole derivatives is expanding, driven by advancements in drug discovery and crop protection. Analysts project a compound annual growth rate (CAGR) of 6.8% from 2023 to 2030, with methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate playing a pivotal role. Its demand is particularly high in North America and Europe, where regulatory frameworks support innovative chemical solutions.

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Quality control is paramount when working with methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate. Reputable suppliers adhere to stringent purity standards, often exceeding 98%, to ensure consistent performance in laboratory and industrial settings. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity and purity.

In conclusion, methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228188-25-6) represents a versatile and high-potential compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and commercial interest. As innovation continues to drive these sectors, this compound is poised to play an increasingly vital role in addressing global challenges.